Cas no 1185304-22-6 (3-(Phenylmethoxy)-piperidine Hydrochloride)

• Product Name: 3-(Phenylmethoxy)-piperidine Hydrochloride
• CAS No: 1185304-22-6
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD07781093
• CID: 858504
• PubChem ID: 45075371
• Update Time: 2026-04-29

3-(Phenylmethoxy)-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylmethoxy)-piperidine HCl
• 1-Bromo-2-[(4-nitrobenzyl)oxy]benzene Hydrochloride
• 3-Benzyloxy-piperidine hydrochloride
• 3-Bromo-5-{[2-(trifluoromethyl)benzyl]oxy}pyridine Hydrochloride
• tert-Butyl 4-{[(3,4-difluorobenzyl)oxy]methyl}piperidine-1-carboxylate Hydrochloride
• 3-(Phenylmethoxy)-piperidine Hydrochloride

• MDL： MFCD07781093
• Inchi： InChI=1S/C12H17NO.ClH/c1-2-5-11(6-3-1)10-14-12-7-4-8-13-9-12;/h1-3,5-6,12-13H,4,7-10H2;1H
• InChI Key： QFNCCBWLSWYFKN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2CCCNC2.Cl

Computed Properties

• Exact Mass: 227.10784
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 21.26

Additional information on 3-(Phenylmethoxy)-piperidine Hydrochloride

Research Brief on 3-(Phenylmethoxy)-piperidine Hydrochloride (CAS: 1185304-22-6): Recent Advances and Applications

3-(Phenylmethoxy)-piperidine Hydrochloride (CAS: 1185304-22-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics. This research brief consolidates the latest findings on its synthesis, pharmacological properties, and applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3-(Phenylmethoxy)-piperidine Hydrochloride as a building block for the synthesis of sigma-1 receptor ligands. The study demonstrated that derivatives of this compound exhibit high binding affinity and selectivity, making them promising candidates for treating neuropathic pain and neurodegenerative diseases. The researchers utilized a combination of molecular docking and in vitro assays to validate these findings.

In addition to its pharmacological potential, advancements in the synthetic routes for 3-(Phenylmethoxy)-piperidine Hydrochloride have been reported. A recent patent (WO2023056123) describes an optimized, scalable synthesis method that improves yield and purity while reducing environmental impact. This method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Further investigations into the compound's mechanism of action have revealed its interaction with G-protein-coupled receptors (GPCRs), particularly those involved in central nervous system (CNS) disorders. Preclinical studies in animal models have shown that 3-(Phenylmethoxy)-piperidine Hydrochloride derivatives can modulate dopamine and serotonin pathways, suggesting potential applications in treating depression and schizophrenia. These findings were presented at the 2024 American Chemical Society (ACS) National Meeting.

Despite these promising developments, challenges remain in the clinical translation of 3-(Phenylmethoxy)-piperidine Hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 3-(Phenylmethoxy)-piperidine Hydrochloride (CAS: 1185304-22-6) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its promising pharmacological profile underscore its potential in addressing unmet medical needs. Future research should focus on refining its therapeutic applications and advancing it through clinical trials.